2-Amino-4-hydroxythiophene-3-carbonitrile

• IUPAC Name: 2-amino-4-hydroxythiophene-3-carbonitrile
• InChI: InChI=1S/C5H4N2OS/c6-1-3-4(8)2-9-5(3)7/h2,8H,7H2
• InChI Key: BBSSHLOVHLENAE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(S1)N)C#N)O
• Molecular Formula: C5H4N2OS
• DSSTOX Substance ID: DTXSID70543494
• Molecular Weight: 140.17 g/mol
• CAS RN: 99580-50-4

Description

2-Amino-4-hydroxythiophene-3-carbonitrile (AHTC) is a novel compound with potential therapeutic applications. AHTC is a thiophene-based heterocyclic compound containing both nitrogen and carbon atoms. Due to its unique structure and properties, AHTC has been studied for its potential to be used as an effective drug for treating various diseases.

Scientific Research Applications

Antitumor Applications

2-Amino-4-hydroxythiophene-3-carbonitrile has been utilized in the synthesis of novel antitumor agents. A study by Khalifa and Algothami (2020) developed new targets of 2-aminothiophene derivatives using Gewald methodology, which demonstrated significant antitumor activities against hepatocellular carcinoma and breast cancer cell lines (Khalifa & Algothami, 2020).

Material Synthesis and Optoelectronic Applications

Rodlovskaya and Vasnev (2019) synthesized a new 2-amino-4-ferrocenylthiophene-3-carbonitrile via Gewald reaction. The synthesized compound was then converted into Schiff bases, showing potential as precursors for new optoelectronic and magnetic materials (Rodlovskaya & Vasnev, 2019).

Corrosion Inhibition

5-(Phenylthio)-3H-pyrrole-4-carbonitriles, including derivatives of this compound, have been investigated as corrosion inhibitors for mild steel in acidic conditions. Verma et al. (2015) found that these compounds exhibit significant inhibition efficiency, acting as anodic type inhibitors (Verma et al., 2015).

Synthesis of Novel Compounds

A variety of novel compounds incorporating this compound have been synthesized for various applications. Rao et al. (2013) reported a facile method for the synthesis of 4-alkoxy-2-aminothiophene-3-carbonitriles, which could be utilized in further chemical studies (Rao et al., 2013).

Photophysical and Electrochemical Properties

Yildiz et al. (2017) explored thiophene-based imine compounds derived from this compound, focusing on their structural characterization and electrochemical and photophysical properties. This research opens avenues for the use of these compounds in various technological applications (Yildiz et al., 2017).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, may cause respiratory irritation, and may cause allergy or asthma symptoms or breathing difficulties if inhaled. Precautionary measures include wearing protective gloves and eye/face protection, rinsing cautiously with water for several minutes in case of contact with eyes, and seeking medical advice/attention if needed.

Synthesis routes and methods I

Procedure details

350 parts of triethylamine are added dropwise to a mixture of 178 parts of chloroacetyl chloride, 104 parts of malonodinitrile and 900 parts of dimethylformamide, while cooling with ice. The solution is stirred for a further hour at room temperature, after which it is introduced into a mixture of 294.5 parts of a 40% strength aqueous ammonium sulfide solution, 1000 parts of ice and 1000 parts of water, and the reaction mixture is stirred for a further 3 hours at room temperature. The precipitate formed is filtered off under suction, washed with water and dried. 137 parts (62% of theory) of 2-amino-3-cyano-4-hydroxythiophene are obtained.

Synthesis routes and methods II

Procedure details

A solution of 20 parts by volume of concentrated hydrochloric acid in 100 parts by volume of water is added dropwise to a boiling mixture of 168 parts of 2-amino-3-cyano-4-ethoxythiophene and 500 parts by volume of methanol. The mixture is refluxed for a further 2 hours and diluted with 400 parts by volume of water, and the product is filtered off under suction, washed with water and dried to give 136 parts of 2-amino-3-cyano-4-hydroxythiophene. The sample recrystallized from acetic acid does not melt below 300° C. and has the following analytical values: